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Compound of Interest

Compound Name: 2-Vinylanthracene

Cat. No.: B014823

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and
synthetic methodologies for 2-ethenylanthracene, also known as 2-vinylanthracene. This
compound serves as a valuable building block in the synthesis of advanced materials and
complex organic molecules. This document details several key synthetic pathways, including
the Wittig reaction, Heck reaction, Suzuki coupling, and Grignard reaction, complete with
experimental protocols and quantitative data.

Chemical Structure and Identification

2-Ethenylanthracene is a polycyclic aromatic hydrocarbon characterized by a vinyl group
attached to the 2-position of the anthracene core.

Identifier Value

IUPAC Name 2-ethenylanthracene
Molecular Formula CieH12

Molecular Weight 204.27 g/mol

CAS Number 2026-16-6
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Structure:

Spectroscopic Data

The structural confirmation of 2-ethenylanthracene is typically achieved through nuclear
magnetic resonance (NMR) spectroscopy.

1H NMR (Proton NMR) 13C NMR (Carbon NMR)

Signals corresponding to the aromatic protons

of the anthracene core are expected in the The spectrum will show distinct signals for the
range of & 7.5-8.5 ppm. The vinyl protons aromatic carbons of the anthracene skeleton
typically appear as a characteristic set of and the two carbons of the vinyl group.

multiplets between & 5.0 and 7.0 ppm.

Synthetic Methodologies

Several synthetic routes are available for the preparation of 2-ethenylanthracene. The choice of
method often depends on the availability of starting materials, desired yield, and scalability.

Wittig Reaction

The Wittig reaction is a widely used method for the formation of carbon-carbon double bonds
from carbonyl compounds and phosphorus ylides. The synthesis of 2-ethenylanthracene via
this route involves the reaction of 2-anthraldehyde with a methylidene phosphorus ylide.

Reaction Scheme:
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Experimental Protocol: Synthesis of 2-Ethenylanthracene via Wittig Reaction

e Step 1: Preparation of Methyltriphenylphosphonium Bromide.

o In a round-bottom flask, dissolve triphenylphosphine in a suitable solvent such as benzene
or toluene.

o Add an excess of methyl bromide and reflux the mixture.[1]

o The white precipitate of methyltriphenylphosphonium bromide is collected by filtration,
washed with the solvent, and dried.

o Step 2: Generation of the Ylide and Reaction with 2-Anthraldehyde.

o Suspend methyltriphenylphosphonium bromide in anhydrous tetrahydrofuran (THF) under
an inert atmosphere (e.g., nitrogen or argon).

o Cool the suspension in an ice bath and add a strong base, such as n-butyllithium or
sodium amide, dropwise to generate the orange-red ylide.

o In a separate flask, dissolve 2-anthraldehyde in anhydrous THF.

o Slowly add the 2-anthraldehyde solution to the ylide suspension at 0 °C.

o Allow the reaction mixture to warm to room temperature and stir for several hours until the
reaction is complete (monitored by TLC).

o Quench the reaction by adding water.

o Extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

o Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and
concentrate under reduced pressure.

o Purify the crude product by column chromatography on silica gel to afford 2-
ethenylanthracene.
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Wittig Reaction Parameters

Phosphonium Salt Methyltriphenylphosphonium bromide
Base n-Butyllithium, Sodium amide
Solvent Anhydrous Tetrahydrofuran (THF)
Temperature 0 °C to Room Temperature

Reported Yields (for similar systems) 40-60%][2]

Heck Reaction

The Heck reaction is a palladium-catalyzed carbon-carbon bond formation between an
unsaturated halide and an alkene. For the synthesis of 2-ethenylanthracene, 2-
bromoanthracene can be coupled with ethylene gas.

Reaction Scheme:
2-Bromoanthracene + CH2=CHBFsK --(Pd catalyst, Base)--> 2-Ethenylanthracene

2-Bromoanthracene + Mg — 2-Anthracenylmagnesium bromide 2-Anthracenylmagnesium
bromide + Acetaldehyde — 1-(Anthracen-2-yl)ethan-1-ol 1-(Anthracen-2-yl)ethan-1-ol --(Acid
catalyst, Heat)--> 2-Ethenylanthracene + H20

Caption: Workflow for the Wittig synthesis of 2-ethenylanthracene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Ethenylanthracene:
Chemical Structure and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b014823#2-ethenylanthracene-chemical-structure-
and-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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